Cas no 1805362-85-9 (3-Bromo-4-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde)

• Product Name: 3-Bromo-4-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde
• CAS No: 1805362-85-9
• MF: C₇H₃BrF₃NO
• MW: 254.004031419754
• CID: 4809952
• Update Time: 2025-06-08

3-Bromo-4-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde

• Inchi： 1S/C7H3BrF3NO/c8-5-4(6(9)10)1-3(2-13)12-7(5)11/h1-2,6H
• InChI Key： BRSZHQONLDWDFG-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C=O)C=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.4
• Topological Polar Surface Area: 30

Additional information on 3-Bromo-4-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde

Introduction to 3-Bromo-4-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde (CAS No. 1805362-85-9)

3-Bromo-4-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde (CAS No. 1805362-85-9) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique combination of bromine, difluoromethyl, and fluorine substituents, which endow it with a range of valuable properties for pharmaceutical and chemical applications.

The molecular structure of 3-Bromo-4-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde features a pyridine ring with a carboxaldehyde group at the 6-position, a bromine atom at the 3-position, and a difluoromethyl group at the 4-position. The presence of these substituents not only enhances the compound's reactivity but also imparts specific biological activities that make it a promising candidate for drug discovery and development.

In recent years, there has been a growing interest in the synthesis and application of fluorinated compounds due to their unique electronic and steric properties. The difluoromethyl group in 3-Bromo-4-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde is particularly noteworthy, as it can significantly influence the compound's biological activity and metabolic stability. This has been demonstrated in several studies where fluorinated analogs have shown improved pharmacokinetic profiles and enhanced potency compared to their non-fluorinated counterparts.

The bromine substituent at the 3-position of the pyridine ring is another key feature of 3-Bromo-4-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde. Bromine is often used in medicinal chemistry as a versatile leaving group for further functionalization, allowing for the synthesis of a wide range of derivatives. This makes the compound an excellent starting material for combinatorial chemistry approaches, where multiple analogs can be rapidly generated to explore structure-activity relationships (SAR).

The carboxaldehyde group at the 6-position provides additional reactivity and synthetic versatility. This functional group can undergo various chemical transformations, such as reduction to an alcohol, oxidation to a carboxylic acid, or condensation reactions to form imines or hydrazones. These transformations are crucial for expanding the chemical space and developing novel bioactive molecules.

In terms of biological activity, 3-Bromo-4-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde has shown potential in several therapeutic areas. For instance, it has been investigated as an inhibitor of specific enzymes involved in cancer progression and inflammatory diseases. The compound's ability to modulate these targets is attributed to its unique electronic distribution and steric hindrance, which allow it to interact selectively with protein binding sites.

Recent studies have also explored the use of 3-Bromo-4-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde as a scaffold for the development of novel antiviral agents. The presence of fluorinated groups has been shown to enhance antiviral activity by improving drug penetration into infected cells and reducing viral replication rates. This makes the compound a valuable lead for further optimization and clinical evaluation.

The synthetic route to 3-Bromo-4-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde involves several well-established organic transformations. One common approach starts with the bromination of a substituted pyridine followed by introduction of the difluoromethyl group via nucleophilic substitution or direct fluorination methods. The final step typically involves formation of the carboxaldehyde group through oxidative cleavage or other synthetic strategies.

In conclusion, 3-Bromo-4-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde (CAS No. 1805362-85-9) is a highly functionalized compound with significant potential in medicinal chemistry and organic synthesis. Its unique combination of bromine, difluoromethyl, and fluorine substituents, along with its reactive carboxaldehyde group, makes it an attractive starting material for the development of novel bioactive molecules. Ongoing research continues to uncover new applications and optimize its properties for various therapeutic uses.